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Compound of Interest

Compound Name: PHPS1 Sodium

Cat. No.: B15542861 Get Quote

Disclaimer: This document provides guidance for the proper disposal of PHPS1 sodium salt in

a laboratory setting. It is essential to consult your institution's specific Environmental Health

and Safety (EHS) guidelines and Chemical Hygiene Plan before proceeding. All laboratory

waste disposal must comply with local, state, and federal regulations.

PHPS1 sodium salt, identified by CAS Number 1177131-02-0, is a complex organic molecule

used as a selective Shp2 (PTPN11) protein tyrosine phosphatase inhibitor in research. It is

crucial to distinguish this compound from reactive sodium waste, such as sodium metal or

sodium hydride, as its disposal procedure is fundamentally different.

Based on available safety data, PHPS1 sodium salt is not classified as a hazardous substance

according to EC Directives 67/548/EEC, 1999/45/EC, or 1272/2008.[1] Consequently, it does

not require special labeling under these regulations and presents no other known major

hazards.[1] However, as with all laboratory chemicals, it must be handled with care and

disposed of responsibly through your institution's chemical waste program.

Data Presentation: Chemical and Safety Properties
The following table summarizes key data for PHPS1 sodium salt. As a non-hazardous

compound, extensive quantitative disposal parameters are not applicable; the primary disposal

route is through institutional hazardous waste collection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15542861?utm_src=pdf-interest
https://www.benchchem.com/product/b15542861?utm_src=pdf-body
https://www.benchchem.com/product/b15542861?utm_src=pdf-body
https://www.benchchem.com/product/b15542861?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/6771_sds.pdf?1589207470
https://documents.tocris.com/pdfs/tocris_msds/6771_sds.pdf?1589207470
https://www.benchchem.com/product/b15542861?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Source

Chemical Name

4-[2-[1,5-Dihydro-3-(4-

nitrophenyl)-5-oxo-1-phenyl-

4H-pyrazol-4-

ylidene]hydrazinyl]benzenesulf

onic acid sodium salt

[1]

Molecular Formula C₂₁H₁₄N₅O₆SNa

Molecular Weight 487.42 g/mol

Hazard Classification

Does not meet classification

criteria of EC Directives

67/548/EEC, 1999/45/EC or

1272/2008.

Primary Disposal Route

Collection as chemical waste

for disposal via institutional

Environmental Health & Safety

(EHS).

Personal Protective Equipment

(PPE)

Standard laboratory attire:

safety glasses, lab coat, and

chemical-resistant gloves.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard procedure for disposing of waste containing PHPS1
sodium salt. This includes pure, unused material, contaminated labware (e.g., pipette tips,

vials), and solutions.

Objective: To safely collect and prepare PHPS1 sodium salt waste for disposal by the

institution's hazardous waste management team.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves.
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Designated hazardous waste container, compatible with the waste type (solid or liquid).

Hazardous waste labels, as provided by your institution's EHS department.

Procedure:

Segregation of Waste:

Do not mix PHPS1 sodium salt waste with other waste streams, especially reactive

chemicals, acids, or bases, unless explicitly permitted by your EHS office. Proper

segregation prevents unintended reactions and ensures correct disposal.

Solid Waste Collection:

Collect any solid PHPS1 sodium salt, along with contaminated items like weighing paper,

gloves, or empty vials, in a designated solid chemical waste container.

Ensure the container is made of a compatible material (e.g., a high-density polyethylene

pail or a securely lined cardboard box).

Aqueous Waste Collection:

Collect all aqueous solutions containing PHPS1 sodium salt in a designated, leak-proof

liquid waste container.

Do not pour solutions containing PHPS1 sodium salt down the drain unless specifically

authorized by your institution's EHS guidelines for non-hazardous salts. The default and

safest procedure is to collect it as chemical waste.

Container Labeling:

Attach a completed hazardous waste label to the container as soon as the first drop of

waste is added.

Clearly write the full chemical name: "PHPS1 sodium salt" or "4-[2-[1,5-Dihydro-3-(4-

nitrophenyl)-5-oxo-1-phenyl-4H-pyrazol-4-ylidene]hydrazinyl]benzenesulfonic acid sodium

salt".
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List all components of any solution, including solvents (e.g., water, DMSO) and their

approximate concentrations.

Ensure the label is legible and securely attached.

Storage of Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Keep the waste container closed at all times, except when adding waste.

Arranging for Disposal:

Once the container is full or you are finished generating this type of waste, contact your

institution's EHS department to schedule a waste pickup.

Follow all institutional procedures for waste collection requests.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PHPS1 sodium
salt.
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Preparation & Assessment

Waste Collection

Storage & Disposal

Start: Have PHPS1
Sodium Waste

1. Don Standard PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Type
(Solid, Liquid, Contaminated Debris)

3. Select Appropriate &
Compatible Waste Container

4. Label Container with
Full Chemical Name & Contents

5. Transfer Waste into
Labeled Container

6. Securely Seal Container

7. Store in Designated
Satellite Accumulation Area (SAA)

8. Request Waste Pickup
from EHS Department

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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